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Compound of Interest

Compound Name: Sodium acrylate

Cat. No.: B3431311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium acrylate, focusing on its
chemical identity, safety data, and handling protocols. The information is compiled and
presented to be a critical resource for laboratory and research applications.

Chemical Identification and Properties

Sodium acrylate is the sodium salt of acrylic acid.[1][2] It is a white to off-white solid, often in

powder form, and is soluble in water.[1][3]

Table 1: Chemical Identifiers for Sodium Acrylate
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Identifier Value Reference
CAS Number 7446-81-3 [11[2][41[5]
EC Number 231-209-7 [4]
Molecular Formula Cs3HsNaO:2 [1114]
Molecular Weight 94.04 g/mol [1114]
IUPAC Name sodium;prop-2-enoate [4]
Synonyms Acrylic acid sodium salt [3]
INChl=1S/C3H402.Na/c1-2-
InChl 3(4)5;/h2H,1H2, [11[4]
(H,4,5);/q;+1/p-1
NNMHYFLPENGQFZ-
InChlKey [11[4]
UHFFFAOYSA-M
Canonical SMILES C=CC(=0)[O-].[Na+] [1114]
Table 2: Physicochemical Properties of Sodium Acrylate
Property Value Reference

Physical State

Solid, White to Off-White

Powder

[1]3]

Melting Point

>300 °C (decomposes)

[1]61[7]

Water Solubility

479 g/L at 20°C

[1]

Density

1.528 g/cm3 at 20°C

[1]

LogP

0.46 at 25°C

[1]

Safety Data Sheet (SDS) Summary

The following sections summarize the critical safety information derived from the Safety Data

Sheet for sodium acrylate.
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Sodium acrylate is considered a hazardous substance.[8] The primary hazards are:

Eye Irritation: Causes serious eye irritation.[9]

Skin Irritation: Irritating to the skin.[5][8]

Respiratory Tract Irritation: Irritating to the respiratory system.[5][8]

Aquatic Toxicity: Very toxic to aquatic life.[7]

Table 3: GHS Hazard Statements and Precautionary Statements
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Category Code Statement Reference
Hazard Statement H315 Causes skin irritation.
Causes serious eye
Hazard Statement H319 S [9]
irritation.
May cause respiratory
Hazard Statement H335 T
irritation.
Very toxic to aquatic
Hazard Statement H400 i [7]
ife.
Precautionary . .
P261 Avoid breathing dust.
Statement
Precautionary Avoid release to the
P273 _ [7]
Statement environment.
Wear protective
) gloves/protective
Precautionary _
P280 clothing/eye
Statement ]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
_ for several minutes.
Precautionary
P305+P351+P338 Remove contact [9]
Statement ]
lenses, if present and
easy to do. Continue
rinsing.
Precautionary )
P391 Collect spillage. [7]
Statement
Dispose of
Precautionary contents/container to
P501 [7]
Statement an approved waste

disposal plant.
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Table 4: Acute Toxicity Data

Route Species Value Reference

Oral LD50 Rat (male and female) > 5,000 mg/kg [6][7]

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed methodologies for handling sodium acrylate and responding to exposure incidents
are critical for laboratory safety.

A standardized protocol for donning and using PPE is essential when working with sodium
acrylate.
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Start: Prepare for Handling
Sodium Acrylate

Ensure Adequate Ventilation
(Fume Hood or Local Exhaust)

Wear Chemical Resistant Gloves
(Nitrile, Neoprene)

Wear Chemical Safety Goggles
(ANSI Z87.1 approved)

Wear Lab Coat and Closed-toe Shoes

Use NIOSH-approved Respirator
if dust is generated

Proceed with Experiment
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Exposure Incident Occurs

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min)

g Seek Immediate Medical Attention g

Rinse Mouth, Do Not Induce Vomiting
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Spill Detected

Is Spill Major?

Minor Spill Protocol Major Spill Protocol

Wear Full PPE Evacuate Area

Dry Cleanup (Sweep/Vacuum)

Alert Emergency Services

Containerize and Label Waste

Spill Contained

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to Sodium Acrylate (CAS
No. 7446-81-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431311#sodium-acrylate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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